Cas no 169892-08-4 (3,10-Tridecadiene-2,12-dione, (E,E)-)

• Product Name: 3,10-Tridecadiene-2,12-dione, (E,E)-
• CAS No: 169892-08-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1351402
• PubChem ID: 71353614
• Update Time: 2025-04-20

3,10-Tridecadiene-2,12-dione, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 3,10-Tridecadiene-2,12-dione, (E,E)-
• trideca-3,10-diene-2,12-dione
• DTXSID60778339
• 169892-08-4

• Inchi： 1S/C13H20O2/c1-12(14)10-8-6-4-3-5-7-9-11-13(2)15/h8-11H,3-7H2,1-2H3
• InChI Key： IQXNZTPVORQCIX-UHFFFAOYSA-N
• SMILES： O=C(C)C=CCCCCCC=CC(C)=O

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14